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Leucocianidol: Chemical Identity & Biological Data

Leucocianidol, also known as Leucocyanidin, is a flavan-3,4-diol derivative. The table below summarizes

its key physicochemical and biological properties compiled from the search results [1] [2].

Property Details
Molecular C1sH1407 [1] [2]
Formula

Average 306.27 g/mol [2]

Molecular Mass

IUPAC Name

Appearance

Bioactivity

(2R,3S5)-2-(3,4-dihydroxyphenyl)-3,4-dihydro-2H-chromene-3,4,5,7-tetrol [2]
White to off-white solid powder [2]
Naturally occurring anti-ulcerogenic ingredient; demonstrates protective effect

against aspirin-induced erosions in rat models; potential for treatment of
hemorrhoids [2].
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Property Details
Key Experimental In rat models, 5 mg daily effectively prevented stomach erosion caused by aspirin
Finding [2].

Analysis of Aromaticity in Leucocianidol

Aromaticity is a key stabilizing property in molecules that meet four specific conditions [3]:

e Cyclic: The molecule must contain a ring of atoms.

e Conjugated: Every atom in the ring must have an available p-orbital, creating a continuous,
overlapping system of pi electrons.

¢ Hiickel's Rule: The cyclic, conjugated system must contain (4n + 2) pi electrons (where 'n' is a non-
negative integer, e.g., 2, 6, 10...).

¢ Planar: The entire ring system must be flat for optimal p-orbital overlap.

The following diagram illustrates the workflow for assessing aromaticity, which can be applied to

leucocianidol's constituent rings:

© 2026 Smolecule. All rights reserved. 2/5 Tech Support


https://www.invivochem.com/leucocianidol.html
https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://www.masterorganicchemistry.com/2017/02/23/rules-for-aromaticity/
https://www.smolecule.com/products/s605626?utm_src=pdf-body
https://www.smolecule.com/products/s605626?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

(Start: Assess Molecule for Aromaticity)

'

Is the structure cyclic?)

Yes

Is the ring fully conjugated?
(Every atom has a p-orbital?)

Yes

Does the ring system
have 4n+2 11 electrons?

Yes

Is the ring system planar
(flat)?

No

No

Conclusion: The ring is Aromatic Conclusion: The ring is Not Aromatic

Click to download full resolution via product page
Assessment Workflow for Aromaticity

Applying this framework to leucocianidol's structure [2]:

¢ Ring A (Left Benzene Ring): This is a standard benzene ring, which is cyclic, conjugated, planar,
and has 6 1t electrons - it fulfills all criteria for aromaticity [3] [4].

¢ Ring C (Right Chroman Ring): This oxygen-containing heterocyclic ring is not fully conjugated.
The saturated carbons at positions 3 and 4 are (sp”3)-hybridized and lack p-orbitals, breaking the

continuous conjugation - it is non-aromatic [3].
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Therefore, leucocianidol contains one aromatic component (Ring A) and one non-aromatic component (Ring

C). The molecule as a whole is not aromatic.

A Path Forward for Research

To build the in-depth technical guide you require, here are suggested next steps:

¢ Locate Specialized Literature: Conduct a detailed search on platforms like SciFinder, Reaxys, or
Web of Science using terms like "leucocyanidin electronic properties,” "molecular orbital analysis
leucocyanidin,” or "leucocyanidin DFT study.”

e Computational Chemistry Studies: Research papers that perform Density Functional Theory
(DFT) calculations on leucocianidol can provide the missing data, such as HOMO-LUMO energies,
electrostatic potential maps, and molecular orbital diagrams.

e Experimental Spectral Data: Look for studies that include Nuclear Magnetic Resonance (NMR)
chemical shifts, particularly proton NMR in aromatic regions, and UV-Vis absorption spectra, which
can provide experimental evidence for electronic transitions and conjugation [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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